ethyl 4-({[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5(4H)-yl]acetyl}amino)benzoate

• IUPAC Name: ethyl 4-[[2-[2-(1,3-benzodioxol-5-yl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetyl]amino]benzoate
• InChI: InChI=1S/C24H20N4O6/c1-2-32-24(31)15-3-6-17(7-4-15)25-22(29)13-27-9-10-28-19(23(27)30)12-18(26-28)16-5-8-20-21(11-16)34-14-33-20/h3-12H,2,13-14H2,1H3,(H,25,29)
• InChI Key: OOOQURMFSRQGBW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)CN2C=CN3C(=CC(=N3)C4=CC5=C(C=C4)OCO5)C2=O
• Molecular Formula: C24H20N4O6
• Molecular Weight: 460.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl ester, a benzodioxole, a pyrazolo[1,5-a]pyrazine, and an amide. These functional groups suggest that this compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular formula of this compound is C24H20N4O6. It likely has a complex three-dimensional structure due to the presence of multiple ring systems. The benzodioxole and pyrazolo[1,5-a]pyrazine rings are aromatic, which means they are particularly stable and can participate in pi-pi interactions.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the various functional groups. For example, the amide could participate in hydrolysis reactions, while the ethyl ester could undergo reactions with nucleophiles.

Physical And Chemical Properties Analysis

Based on its structure, this compound is likely to be a solid at room temperature. Its solubility would depend on the specific arrangement of the functional groups, but it’s likely to be soluble in organic solvents.

Scientific Research Applications

Antituberculosis Agent

. Given the structural features of this compound, it could potentially be explored for its efficacy against tuberculosis.

Antimicrobial Agent

. This compound could be studied for its potential to inhibit the growth of various microorganisms.

Antifungal Agent

. This compound could be investigated for its potential use in treating fungal infections.

Anti-inflammatory Agent

. This compound could potentially be used in the treatment of inflammatory conditions.

Anticancer Agent

. This compound could be explored for its potential use in cancer therapy.

Antidiabetic Agent

. This compound could potentially be used in the management of diabetes.

Anti-Hepatitis C Virus Activity

. This compound, being a benzofuran derivative, could potentially be used in the treatment of hepatitis C.

Antioxidant Activity

. This compound could potentially be used in the management of oxidative stress-related conditions.

Future Directions

Future research could focus on synthesizing this compound and studying its properties in more detail. It would also be interesting to investigate its biological activity, as similar compounds have shown potential as therapeutic agents.